![molecular formula C24H26N4O2S B2565739 2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one CAS No. 1105235-97-9](/img/structure/B2565739.png)
2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one is a pyrimidine derivative that has shown potential in scientific research applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied.
Scientific Research Applications
Anticancer Activities
Compounds similar to the specified chemical, particularly those featuring benzimidazole derivatives and piperazine moieties, have been investigated for their anticancer properties. For instance, novel benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moieties have shown significant anticancer activities against lung adenocarcinoma and glioma cell lines, with certain compounds demonstrating selective cytotoxicities and high apoptotic cell percentages (Çiftçi, Temel, & Yurttaş, 2021). This suggests the potential application of similar compounds in cancer research, focusing on the development of targeted anticancer therapies.
Antimicrobial Properties
Additionally, pyrimidinone derivatives, particularly those fused with thiophene rings, have been synthesized and evaluated for their antimicrobial efficacy. Research indicates that certain compounds exhibit notable antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012). These findings highlight the potential for developing new antimicrobial agents based on the structural framework similar to the compound , addressing the growing concern over antibiotic resistance.
Enzyme Inhibition for Therapeutic Applications
The structural features of the specified compound also align with research into enzyme inhibitors. For example, compounds with benzodifuranyl and pyrimidinone derivatives have been explored for their enzyme inhibition properties, showing potential as analgesic and anti-inflammatory agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This suggests an avenue for the use of similar compounds in the design of novel therapeutic drugs targeting specific enzymes involved in pain and inflammation.
Neurological Applications
Research into piperazine derivatives indicates their potential in neurological applications, including enhancing learning and memory. Studies on specific piperazine-ethyl derivatives have shown positive effects on learning and memory facilitation in animal models (Ming-zhu, 2012). This points to the potential of compounds with similar structures in exploring treatments for neurological conditions or cognitive impairments.
properties
IUPAC Name |
2-benzylsulfanyl-4-[2-[4-(3-methylphenyl)piperazin-1-yl]-2-oxoethyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2S/c1-18-6-5-9-21(14-18)27-10-12-28(13-11-27)23(30)16-20-15-22(29)26-24(25-20)31-17-19-7-3-2-4-8-19/h2-9,14-15H,10-13,16-17H2,1H3,(H,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQNIAYWYDDEHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)C(=O)CC3=CC(=O)NC(=N3)SCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.